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Compound of Interest |

Compound Name: GSK-1482160
CAS No.: 1001389-72-5
Cat. No.: B1264793
Get Quote
. J

For Immediate Implementation: Researchers, scientists, and drug development professionals
must handle the disposal of GSK-1482160, a potent research compound, with strict adherence
to safety and environmental regulations. As a bioactive small molecule, improper disposal can
pose risks to human health and the environment. This guide provides essential, step-by-step
procedures for the safe handling and disposal of GSK-1482160 and associated waste
materials.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety
goggles, lab coats, and chemical-resistant gloves. All handling of GSK-1482160, whether in
solid form or in solution, should be conducted within a certified chemical fume hood to minimize
inhalation exposure.

Waste Identification and Segregation

Proper segregation of waste is critical to ensure safe and compliant disposal. All materials that
have come into contact with GSK-1482160 must be treated as hazardous chemical waste.
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Table 1: GSK-1482160 Waste Stream Classification

Waste Type Description Disposal Container
Unused or expired GSK-
1482160 powder, Designated, sealed, and
Solid Waste contaminated lab supplies clearly labeled hazardous solid
(e.g., weigh boats, filter paper, waste container.
gloves, bench paper).
Solutions containing GSK- Designated, sealed, and
1482160, solvents used for clearly labeled hazardous
Liquid Waste rinsing contaminated liquid waste container. Ensure
glassware, and mother liquors waste is segregated by solvent
from syntheses or purifications.  compatibility.
) ) Puncture-resistant sharps
Needles, syringes, and pipette ) N
) container specifically
Sharps Waste tips used to handle GSK-

1482160 solutions.

designated for chemically

contaminated sharps.

Contaminated Glassware

Vials, flasks, and beakers that

have contained GSK-1482160.

After initial rinsing (with the
rinsate collected as hazardous
liquid waste), glassware should
be placed in a designated
container for contaminated

labware.

Step-by-Step Disposal Procedures

Step 1: Waste Collection at the Point of Generation Immediately after use, place all GSK-

1482160-contaminated materials into the appropriate, pre-labeled waste container located

within the laboratory's Satellite Accumulation Area (SAA).

Step 2: Container Management Ensure all waste containers are kept securely closed except

when adding waste.[1] Containers must be in good condition, compatible with the chemical

waste, and properly labeled with the words "Hazardous Waste," the full chemical name of the

contents (including solvents and estimated concentrations), and the date of accumulation.[2]
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Step 3: Storage in a Satellite Accumulation Area (SAA) Store filled or partially filled waste
containers in a designated SAA within the laboratory.[1] This area must be under the control of
the laboratory personnel and at or near the point of waste generation.

Step 4: Arranging for Disposal Once a waste container is full, or if it has been in the SAA for an
extended period (typically not to exceed one year for partially filled containers), contact your
institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[1] Do
not move the waste to a central accumulation area yourself unless specifically trained and
authorized to do so.

Step 5: Professional Disposal Your institution's EHS department will coordinate with a licensed
hazardous waste disposal company for the transportation and ultimate disposal of the GSK-
1482160 waste, typically through high-temperature incineration.[3]

Important: Never dispose of GSK-1482160 or its containers in the regular trash or down the
drain.[2][4] Pharmaceutical compounds can have detrimental effects on aquatic ecosystems
and public water systems.[4]

Regulatory Compliance

All disposal procedures must comply with federal, state, and local regulations. The primary
federal regulations governing hazardous waste are the Environmental Protection Agency's
(EPA) Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and
Health Administration's (OSHA) standards for handling hazardous materials.[2][5]

Table 2: Key Regulatory and Safety Bodies
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Agency Role in Waste Disposal Key Guidance
Regulates the generation,

EPA transportation, treatment, Resource Conservation and
storage, and disposal of Recovery Act (RCRA).
hazardous waste.

Ensures safe and healthful Hazard Communication

OSHA working conditions by setting Standard, Personal Protective

and enforcing standards.

Equipment (PPE) standards.[6]

Institutional EHS

Provides specific guidance and
services for waste
management within your

organization.

Consult your institution's
specific chemical hygiene and

waste management plans.

Experimental Workflow for Waste Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of GSK-1482160.
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GSK-1482160 Disposal Workflow

In-Lab Procedures
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Caption: Decision workflow for the safe disposal of GSK-1482160 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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